Cas no 2375273-63-3 (3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride)

• Product Name: 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride
• CAS No: 2375273-63-3
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 5845332
• PubChem ID: 145867534
• Update Time: 2025-06-08

3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2,2-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• 2375273-63-3
• 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride
• EN300-7438786

• Inchi： 1S/C11H13F2N.ClH/c1-10(2)9(14)7-5-3-4-6-8(7)11(10,12)13;/h3-6,9H,14H2,1-2H3;1H
• InChI Key： IOMNPIPWBMYEPH-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2C=CC=CC=2C(C1(C)C)N)F

Computed Properties

• Exact Mass: 233.0782835g/mol
• Monoisotopic Mass: 233.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride

Introduction to 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride (CAS No: 2375273-63-3)

The compound 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride, identified by its CAS number 2375273-63-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both fluoro and dimethyl substituents in the indene core imparts distinct physicochemical properties that make it a promising candidate for further exploration.

Structurally, 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride belongs to the indene class of heterocyclic compounds, which are known for their versatility in medicinal chemistry. The introduction of fluorine atoms at the 3-position and methyl groups at the 2-position enhances the lipophilicity and metabolic stability of the molecule, key factors in drug design. The amine functionality at the 1-position provides a site for further derivatization, enabling the creation of more complex pharmacophores.

In recent years, there has been a growing interest in fluorinated indenes due to their enhanced binding affinity and improved pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can modulate both electronic and steric interactions within a molecule, leading to more potent and selective drug candidates. The hydrochloride salt form of this compound further improves its solubility and stability, making it more amenable for formulation into pharmaceutical products.

Current research in the field of 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride is focused on its potential as an intermediate in the synthesis of novel therapeutic agents. Preliminary studies suggest that this compound may exhibit activity against various biological targets, including enzymes and receptors involved in inflammatory and oncological pathways. The unique combination of substituents in its structure allows for fine-tuning of its biological activity, making it a valuable scaffold for drug development.

One particularly intriguing aspect of this compound is its potential application in the treatment of neurological disorders. Fluorinated indenes have shown promise as ligands for serotonin receptors, which are implicated in conditions such as depression and anxiety. The amine group in 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride provides a versatile platform for designing molecules that can interact with these receptors in a targeted manner. Further investigation into its binding kinetics and pharmacological effects is warranted to fully elucidate its therapeutic potential.

The synthesis of 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the indene core with high yield and purity. The hydrochloride salt is formed through an acid-base reaction between the free base form of the compound and hydrochloric acid, ensuring optimal stability and handling characteristics.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride and biological targets. These studies have revealed insights into how the fluorine and methyl substituents influence binding affinity and selectivity. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the behavior of this compound in vivo with greater accuracy.

The development of novel pharmaceuticals often requires extensive characterization of lead compounds through spectroscopic techniques such as NMR spectroscopy (Nuclear Magnetic Resonance), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of 3,3-Difluoro-2,2-dimethyl-1H-inden-1-amine;hydrochloride, ensuring that it meets stringent quality standards before proceeding to preclinical testing. High-resolution NMR spectra confirm the presence of all expected functional groups and substitution patterns.

In conclusion,3,3-Difluoro-2,2-dimethyl-1H-inden-1-amino;hydrochloride (CAS No: 2375273-63) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies,this compound holds significant promise for advancing drug discovery efforts worldwide.